Cas no 2172115-42-1 (3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid
• CAS No: 2172115-42-1
• MF: C₁₃H₁₆FNO₅
• MW: 285.26824760437
• CID: 5853961
• PubChem ID: 165873429
• Update Time: 2025-11-01

3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid
• 2172115-42-1
• EN300-1277509
• 3-{[(tert-butoxy)carbonyl]amino}-2-fluoro-4-methoxybenzoic acid

• Inchi： 1S/C13H16FNO5/c1-13(2,3)20-12(18)15-10-8(19-4)6-5-7(9(10)14)11(16)17/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： OMSYTAQMALJHLD-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 285.10125077g/mol
• Monoisotopic Mass: 285.10125077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid

Professional Introduction to 3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic Acid (CAS No. 2172115-42-1)

3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid, with the CAS number 2172115-42-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fluoro-substituted benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro group and methoxy substituents, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong>tert-butoxycarbonylamino group in the molecular structure of 3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid plays a crucial role in its reactivity and stability. This protecting group is commonly used in peptide synthesis and other organic transformations to prevent unwanted side reactions. The fluoro substituent, on the other hand, is known to enhance the metabolic stability and binding affinity of drug molecules, making it an attractive feature for medicinal chemists. The methoxy group further influences the electronic properties of the molecule, contributing to its overall functionality.

In recent years, there has been a growing interest in fluoro-substituted benzoic acids due to their potential applications in the treatment of various diseases. For instance, studies have shown that these compounds exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. The< strong>fluoro group can significantly alter the pharmacokinetic profile of drug candidates by affecting their lipophilicity and metabolic pathways. This has led to extensive research into optimizing fluoro-substituted benzoic acids for therapeutic use.

The synthesis of 3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution and protection-deprotection strategies. The precise control of reaction conditions is essential to achieve high yields and purity. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to improve the efficiency and scalability of its production. These advancements have not only enhanced the accessibility of this compound but also opened new avenues for its application in drug discovery.

One of the most compelling aspects of 3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel inhibitors targeting various biological pathways. For example, derivatives of this molecule have been investigated for their potential role in modulating enzyme activity associated with inflammatory diseases. The< strong>fluoro and< strong>methoxy groups provide unique handles for further functionalization, allowing chemists to tailor the properties of their derivatives to specific biological targets.

The< strong>tert-butoxycarbonylamino group also serves as a valuable tool in peptide synthesis, where it protects amino groups during synthetic steps. This protection is crucial for ensuring the correct sequence and conformation of peptides, which are essential for their biological activity. The use of 3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid in peptide coupling reactions has led to significant improvements in yield and purity, making it an indispensable reagent in synthetic laboratories.

The pharmaceutical industry has recognized the potential of fluoro-substituted benzoic acids as lead compounds for drug development. Several clinical trials have been conducted using derivatives of this class of compounds, demonstrating their efficacy in treating conditions such as cancer and autoimmune disorders. The< strong>fluoro group's ability to enhance binding affinity has been particularly beneficial in developing highly selective drug candidates that minimize side effects.

In conclusion, 3-{(tert-butoxy)carbonylamino}-2-fluoro-4-methoxybenzoic acid (CAS No. 2172115-42-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active agents targeting various diseases. The continued exploration of its derivatives and applications will undoubtedly contribute to advancements in drug development and therapeutic interventions.